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Compound of Interest

Compound Name: Benfluorex, (S)-

Cat. No.: B15187141 Get Quote

This document provides comprehensive, step-by-step guidance for the proper and safe

disposal of Benfluorex, (S)-, a substituted amphetamine analogue. Adherence to these

procedures is critical for ensuring laboratory safety, protecting the environment, and

maintaining regulatory compliance. Benfluorex and its hydrochloride salt are classified as

hazardous pharmaceutical waste and must be managed accordingly.

I. Chemical and Safety Data Overview
A thorough understanding of the chemical properties and hazards associated with Benfluorex is

the first step in safe handling and disposal. All quantitative data is summarized for clarity.

Table 1: Chemical and Physical Properties of Benfluorex

Property Value

Molecular Formula C₁₉H₂₀F₃NO₂[1]

Molar Mass 351.369 g·mol⁻¹[2]

CAS Number 23602-78-0[1]

Appearance Solid

Synonyms

Mediator, 2-({1-[3-

(trifluoromethyl)phenyl]propan-2-yl}amino)ethyl

benzoate[2]
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Table 2: Hazard Identification for Benfluorex Hydrochloride

Hazard Class Classification

Skin Irritation Causes skin irritation[3]

Eye Irritation Causes serious eye irritation[3]

Specific Target Organ Toxicity Causes damage to organs[3]

(Single Exposure)

II. Experimental Protocols for Disposal
The following protocols are based on established best practices for the disposal of hazardous

pharmaceutical waste in a laboratory setting. As no specific degradation or neutralization

protocols for Benfluorex have been published, the primary method of disposal is incineration by

a licensed waste management facility.

A. Waste Characterization and Segregation

Classification: Benfluorex, (S)- and its salts are to be treated as non-controlled, hazardous

pharmaceutical waste. It is structurally related to fenfluramine.[1][2]

Segregation at Source:

Do not mix Benfluorex waste with non-hazardous laboratory trash.

Segregate solid Benfluorex waste from liquid waste.

Keep Benfluorex waste separate from other chemical waste streams unless they are

compatible and destined for the same incineration process. Incompatible materials should

be stored separately to prevent reactions.[4]

Halogenated and non-halogenated organic solvent waste should be collected in separate

containers.[5]

B. Waste Container Selection and Labeling
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Container for Solid Waste:

Use a dedicated, leak-proof, and sealable container clearly labeled for solid chemical

waste.

The container must be compatible with the chemical properties of Benfluorex. A high-

density polyethylene (HDPE) container is a suitable choice.

Labeling:

Immediately label the waste container as soon as the first item of waste is added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Benfluorex, (S)-" or "Benfluorex Hydrochloride"

The primary hazards (e.g., "Irritant," "Toxic")

The date accumulation started

The laboratory or department of origin and a contact person

C. On-site Storage and Handling

Storage Location: Store the sealed hazardous waste container in a designated, secure area

away from general laboratory traffic.

Secondary Containment: Place the primary waste container in a larger, chemically resistant

secondary container to contain any potential leaks or spills.

Personal Protective Equipment (PPE): When handling Benfluorex or its waste, always wear

appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)
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A laboratory coat

D. Final Disposal Procedure

Incineration: The required method for the disposal of Benfluorex is high-temperature

incineration.[6][7][8] This process ensures the complete destruction of the active

pharmaceutical ingredient.

Engage a Licensed Waste Management Service: Arrange for the collection and disposal of

the Benfluorex waste through your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste disposal contractor. Do not attempt to dispose of this chemical

through standard laboratory or municipal waste streams.

E. Management of Contaminated Materials and Empty Containers

Contaminated Labware and PPE:

Disposable items such as gloves, weigh boats, and paper towels contaminated with

Benfluorex should be placed in the designated solid hazardous waste container.

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol or acetone) and then washing thoroughly. The solvent rinsate must be

collected and disposed of as hazardous liquid chemical waste.

Empty Stock Containers:

A container that held Benfluorex is considered "empty" when all contents have been

removed by normal means and no more than 3% by weight of the original contents

remains.

To dispose of an "empty" container as non-hazardous waste, it must be triple-rinsed with a

suitable solvent.[5][9] The rinsate from this process is considered hazardous waste and

must be collected for disposal.

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for clean laboratory glassware or plastic.
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III. Visualized Workflow for Benfluorex Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Benfluorex waste.
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Caption: Workflow for the proper disposal of Benfluorex waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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